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Compound of Interest

1-Bromo-4-ethoxy-2-
Compound Name:
fluorobenzene

Cat. No.: B187739

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-Bromo-4-ethoxy-2-
fluorobenzene, a halogenated aromatic compound of interest in synthetic and medicinal
chemistry. This document consolidates available data on its chemical identity, structure, and
physicochemical properties. While specific experimental protocols for its synthesis and detailed
applications in drug development are not extensively published, this guide outlines a probable
synthetic route based on established chemical principles and discusses its potential utility as a
building block in the design of novel bioactive molecules.

Chemical Identity and Structure

1-Bromo-4-ethoxy-2-fluorobenzene is a substituted benzene derivative characterized by the
presence of a bromine atom, an ethoxy group, and a fluorine atom.

Chemical Structure:
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Step 1: Bromination
G-FluorophenoD

Br2, solvent

v
G-Bromo-B-ﬂuorophenoD

Ethyl iodide, Base (e.g., K2CO3), solvent (e.g., Acetone)

Step 2: Williamsov n Ether Synthesis

(1—Bromo—4—ethoxy—2—f1uorobenzene)
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r-B(OH)2, Pd catalyst Alk&ne, Pd/Cu catalyst Amine, Pd catalyst
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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